BENGHE Foundational & Exploratory

Check Availability & Pricing

C3TD879: A Selective Inhibitor of Citron Kinase
(CITK) - A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C3TD879

Cat. No.: B12368766

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citron Kinase (CITK) is a serine/theronine kinase belonging to the AGC family of kinases,
which plays a critical role in the final stages of cell division, specifically in cytokinesis. Its
involvement in this fundamental cellular process has implicated it as a potential therapeutic
target in oncology. Despite this, the lack of selective inhibitors has hindered the exploration of
its biological functions and therapeutic potential. This technical guide provides an in-depth
overview of C3TD879, a first-in-class, potent, and selective chemical probe for CITK. C3TD879
Is a Type | kinase inhibitor, binding to the ATP pocket of the kinase. This document details its
biochemical and cellular activity, the experimental protocols used for its characterization, and
its place within the CITK signaling pathway.

Quantitative Data for C3TD879

The following table summarizes the key quantitative data for C3TD879, highlighting its potency
and selectivity for CITK.
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CITK is a key regulator of cytokinesis, the process that divides the cytoplasm of a single
eukaryotic cell into two daughter cells. It is known to localize to the cleavage furrow and the
midbody during late mitosis and is crucial for the final abscission step. The signaling pathway
below illustrates the central role of CITK in this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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